Cas no 16358-36-4 (Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl-)

• Product Name: Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl-
• CAS No: 16358-36-4
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 194010
• Update Time: 2025-07-21

Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl-
• 4-methoxy-N-methyl-N-phenylbenzenesulfonamide
• 1-(N-methyl-N-phenyl)sulfamoyl-4-methoxybenzene
• AC1L6RJR
• AC1Q4BZW
• AC1Q6UIY
• N-Methyl-N-phenyl-4-methoxy-benzolsulfonamid
• N-Methyl-N-phenyl-p-anisolsulfonamid
• NSC671293
• Oprea1_442429
• Oprea1_766566
• SureCN7267305

• Inchi： 1S/C14H15NO3S/c1-15(12-6-4-3-5-7-12)19(16,17)14-10-8-13(18-2)9-11-14/h3-11H,1-2H3
• InChI Key： RCOMQXDBEXYAML-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 277.07735
• Monoisotopic Mass: 277.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.254
• Boiling Point: 414.7°Cat760mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.595
• PSA: 46.61
• LogP: 3.60110

Additional information on Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl-

Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl- (CAS No. 16358-36-4): A Comprehensive Overview

Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 16358-36-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a methoxy group at the para position relative to the sulfonamide functionality, along with a phenyl group at the N-methyl position, contributes to its distinct chemical behavior and reactivity.

The< strong>benzenesulfonamide core structure is a well-known motif in drug design, known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The< strong>4-methoxy-N-methyl-N-phenyl substitution pattern further enhances its pharmacological profile by modulating electronic and steric properties. This compound has been explored in various research settings, particularly for its potential as an intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in sulfonamide derivatives as scaffolds for developing novel therapeutic agents. The< strong>4-methoxy-N-methyl-N-phenylbenzenesulfonamide has been investigated for its pharmacokinetic properties, which are influenced by its solubility, metabolic stability, and interaction with biological receptors. Studies have shown that this compound exhibits moderate solubility in water and organic solvents, making it suitable for formulation into various dosage forms.

The< strong>pharmacological activity of this compound has been a focus of numerous research endeavors. Preclinical studies have suggested that it may possess properties relevant to the treatment of certain diseases, including inflammatory conditions and neurological disorders. The< strong>sulfonamide moiety, in particular, is known to exhibit antibacterial and antiviral activities, while the< strong>methoxy and phenyl substituents contribute to its specificity and efficacy.

The synthesis of< strong>Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl- involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution followed by sulfonylation and alkylation steps. The use of high-purity starting materials and catalysts is crucial to ensure high yields and minimal side products. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's structure and purity.

The< strong>analytical characterization of this compound is essential for understanding its behavior in biological systems. Techniques such as mass spectrometry (MS), infrared spectroscopy (IR), and ultraviolet-visible spectroscopy (UV-Vis) provide valuable information about its molecular structure and chemical environment. Additionally, computational methods such as molecular dynamics simulations have been used to predict how this compound might interact with biological targets at the atomic level.

In the context of drug discovery, the< strong>benzenesulfonamide scaffold offers several advantages over other pharmacophores. Its ability to form multiple hydrogen bonds with biological targets makes it a versatile building block for designing molecules with high affinity and selectivity. Furthermore, the< strong>N-methyl group can be modified to fine-tune pharmacokinetic properties such as bioavailability and metabolic clearance.

The< strong>biological evaluation of Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl- has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with enzymes and receptors relevant to disease pathways. In vivo studies have provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, excretion (ADME), and potential toxicity profiles.

The< strong>cancer research applications of this compound are particularly noteworthy. Sulfonamide derivatives have shown promise as chemotherapeutic agents due to their ability to inhibit key enzymes involved in tumor growth and proliferation. Preliminary studies suggest that Benzenesulfonamide,4-methoxy-N-methyl-N-phenyl-, when combined with other therapeutic modalities, could enhance treatment efficacy while minimizing side effects.

The< strong>Molecular Modeling studies have been instrumental in understanding how this compound interacts with biological targets at a molecular level. By using computational methods to simulate these interactions, researchers can predict binding affinities, identify key binding residues, and design analogs with improved properties. These insights are crucial for optimizing lead compounds into viable drug candidates.

The< strong>Synthetic Modifications of Benzenesulfonamide derivatives continue to be an area of active investigation. Researchers are exploring various strategies to enhance their potency, selectivity, and pharmacokinetic profiles. These modifications often involve altering substituents on the benzenesulfonamide core or introducing additional functional groups that can improve drug-like properties.

The< strong>Evaluation criteria used for assessing the potential of Benzenesulfonamide derivatives include their ability to cross cell membranes efficiently (cLogP values), metabolic stability under physiological conditions,,and lack of significant toxicity at therapeutic doses (TD50 values). These parameters are critical for determining whether a compound is suitable for further development into a drug candidate.

In conclusion,< strong>Benzenesulfonamide,< strong>N,N-dimethylaniline 4-sulfonyl-(CAS No.< strong>CAS No.,16358-36-4), represents an intriguing molecule with significant pharmaceutical potential.< Its structural features make it a valuable candidate for further exploration in medicinal chemistry research efforts aimed at developing new therapeutic agents capable addressing various human diseases effectively while maintaining favorable safety profiles.. Future studies should continue investigating both synthetic methodologies as well as biologicalevaluations inorder maximize utility within clinical practice.. By leveraging advances both experimental techniques computational approaches researchers hope unlock full therapeutic capabilities associated compounds.. As field advances understanding about these molecules deepen expect see increasing number novel applications emerge.. This underscores importance continued investment scientific exploration development work carried out today will shape healthcare landscape tomorrow.. Through collaborative efforts between academia industry communities push boundaries possible achieve better health outcomes patients worldwide.. Together stakeholders committed improving human health better future awaits..